1-(5-Bromo-2-fluorobenzyl)pyrrolidin-3-ol

• IUPAC Name: 1-[(5-bromo-2-fluorophenyl)methyl]pyrrolidin-3-ol
• InChI: InChI=1S/C11H13BrFNO/c12-9-1-2-11(13)8(5-9)6-14-4-3-10(15)7-14/h1-2,5,10,15H,3-4,6-7H2
• InChI Key: AHFMQMIALVZOQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)CC2=C(C=CC(=C2)Br)F
• Molecular Formula: C11H13BrFNO
• Molecular Weight: 274.13 g/mol
• CAS No.: 1339472-49-9

Description

1-(5-Bromo-2-fluorobenzyl)pyrrolidin-3-ol is a chemical compound that has been of great interest in scientific research due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

• Synthesis and Biological Activities : The compound and its derivatives are synthesized through various chemical reactions, with a focus on their potential biological activities. For example, compounds structurally related to "1-(5-Bromo-2-fluorobenzyl)pyrrolidin-3-ol" have been evaluated for their antioxidant and anticholinergic activities. These compounds have shown promising results in radical scavenging assays and in inhibiting cholinergic enzymes, suggesting potential therapeutic applications (Rezai et al., 2018).

• Radiolabeling and Imaging Applications : Derivatives of the compound have been explored for radiolabeling and as ligands for imaging studies, particularly in the context of dopamine receptors. This research is significant for the development of diagnostic tools in neuroscience and for understanding dopaminergic mechanisms in various neurological disorders (Hall et al., 1991).

• Chemical Properties and Reactions : The compound and related structures have been used to study chemical properties and reactions, such as in the synthesis of ion-pair complexes and their crystal structures, properties, and potential applications in materials science (Xie et al., 2003).

• Synthetic Methodologies : Research has also focused on developing synthetic methodologies involving the compound or its structural analogs, contributing to the broader field of synthetic organic chemistry. These studies often aim at the efficient synthesis of complex molecules for further evaluation in various applications (Wang et al., 2016).

• Material Science and Luminescence : Some derivatives of the compound have been incorporated into polymers to study their luminescent properties, which could have applications in materials science, particularly in the development of novel luminescent materials for various technological applications (Zhang & Tieke, 2008).

Safety and Hazards

While specific safety and hazard information for “1-(5-Bromo-2-fluorobenzyl)pyrrolidin-3-ol” is not available, it’s important to handle all chemical compounds with care. Use appropriate personal protective equipment, including gloves and eye protection.